Cas no 263387-25-3 (4-Methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-5-carbohydrazide)

• Product Name: 4-Methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-5-carbohydrazide
• CAS No: 263387-25-3
• MDL: MFCD00112085
• CID: 4643388
• Update Time: 2025-05-22

4-Methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-2-[4-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOLE-5-CARBOHYDRAZIDE
• 5-Thiazolecarboxylic acid, 4-methyl-2-[4-(trifluoromethyl)phenyl]-, hydrazide
• 4-Methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-5-carbohydrazide

• MDL： MFCD00112085

Experimental Properties

• Melting Point: 170-173°C

4-Methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-5-carbohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-5-carbohydrazide

4-Methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-5-carbohydrazide (CAS No. 263387-25-3)

The compound 4-Methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-5-carbohydrazide, identified by the CAS registry number CAS No. 263387-25-3, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of this compound is characterized by a thiazole ring system substituted with a methyl group at position 4 and a trifluoromethylphenyl group at position 2, along with a carbohydrazide functional group at position 5.

The synthesis of 4-Methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-5-carbohydrazide involves a series of carefully designed chemical reactions. The starting material typically includes a thiazole derivative, which undergoes substitution or coupling reactions to introduce the trifluoromethylphenyl group. The carbohydrazide group is introduced through a nucleophilic substitution or condensation reaction, ensuring the stability and functionality of the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The thiazole ring system is known for its pharmacological activity, and the presence of electron-withdrawing groups like the trifluoromethylphenyl moiety enhances its bioavailability and stability. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them candidates for novel therapeutic agents.

In addition to its pharmaceutical applications, 4-Methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-5-carbohydrazide has shown potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its compatibility with various polymer matrices, paving the way for innovative applications in nanotechnology.

The structural features of this compound also make it an excellent candidate for use in agrochemicals. Its ability to interact with biological systems at the molecular level has been leveraged in the development of pesticides and herbicides with high efficacy and reduced environmental impact. Recent field trials have highlighted its effectiveness in controlling plant pathogens without adverse effects on non-target organisms.

From an analytical standpoint, the characterization of CAS No. 263387-25-3 has been enhanced by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide detailed insights into the compound's molecular structure, purity, and stability under various conditions. Such analyses are crucial for ensuring consistent quality in industrial production processes.

In conclusion, 4-Methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-5-carbohydrazide (CAS No. 263387-25-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in contemporary chemical research and development.